3-Chloro-1-cyclopentyl-propan-1-one

• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: 3-chloro-1-cyclopentylpropan-1-one
• InChI: InChI=1S/C8H13ClO/c9-6-5-8(10)7-3-1-2-4-7/h7H,1-6H2
• InChI Key: QDYNOMWHZJBYLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)CCCl

Description

3-Chloro-1-cyclopentyl-propan-1-one is a useful research compound. Its molecular formula is C8H13ClO and its molecular weight is 160.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of cyclopentanecarbonyl chloride (10 g, 75 mmol) and AlCl3 (11.1 g, 83 mmol) in CH2Cl2 (100 mL) was cooled to −10° C. A solution of vinyltrimethylsilane (12 mL, 75 mmol) in CH2Cl2 (50 mL) was added drop wise over 30 minutes. The reaction was stirred for 20 additional minutes, and then poured over 200 g of ice. The layers were separated, and the aqueous layer was extracted with CH2Cl2. The organic layers were combined and washed with saturated NaHCO3. The organic was then dried over Na2SO4, the solids were filtered away, and the product was purified by distillation (7.17 g, 60%).